Cas no 540760-61-0 (1-amino-3-(2,6-dimethylphenoxy)propan-2-ol)

• Product Name: 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol
• CAS No: 540760-61-0
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1589714
• PubChem ID: 644631
• Update Time: 2025-05-19

1-amino-3-(2,6-dimethylphenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-(2,6-dimethylphenoxy)-2-propanol
• 1-AMINO-3-(2,6-DIMETHYL-PHENOXY)-PROPAN-2-OL
• CS-0251492
• 1-amino-3-(2,6-dimethylphenoxy)-2-propanol;hydrate;hydrochloride
• CHEMBL1621333
• cid_6603143
• 1-azanyl-3-(2,6-dimethylphenoxy)propan-2-ol;hydrate;hydrochloride
• 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol
• AKOS000140673
• G42971
• Z271072240
• Oprea1_352742
• BDBM55937
• MLS000071090
• EN300-54904
• AKOS016045764
• ALBB-029984
• 540760-61-0
• SMR000013233
• SB85223
• 2-propanol, 1-amino-3-(2,6-dimethylphenoxy)-, hydrochloride
• SCHEMBL773062

• Inchi： 1S/C11H17NO2/c1-8-4-3-5-9(2)11(8)14-7-10(13)6-12/h3-5,10,13H,6-7,12H2,1-2H3
• InChI Key： FPMZNNDIIMFKDZ-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CC=1C)CC(CN)O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol

Introduction to 1-Amino-3-(2,6-Dimethylphenoxy)propan-2-ol (CAS No. 540760-61-0)

1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol, with the CAS number 540760-61-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and is characterized by its unique structural features, which include a 2,6-dimethylphenoxy group and an amino group attached to a propan-2-ol backbone. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol can be represented as follows: C₁₁H₁₇NO₂. The presence of the 2,6-dimethylphenoxy group imparts lipophilic properties to the molecule, enhancing its ability to cross biological membranes. The amino group, on the other hand, provides opportunities for hydrogen bonding and interactions with biological targets, making this compound a promising candidate for drug development.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. Studies have also explored its neuroprotective effects, suggesting its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The anti-inflammatory properties of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol have been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the inflammatory response and are often elevated in various inflammatory diseases. By modulating their production, 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol can help reduce inflammation and alleviate associated symptoms.

In addition to its anti-inflammatory effects, 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol has been shown to possess analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce pain sensitivity in animal models of chronic pain. The mechanism underlying its analgesic activity is not yet fully understood but is believed to involve interactions with nociceptive pathways in the central nervous system.

The neuroprotective effects of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol have also been a focus of recent research. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of neurodegenerative diseases. By reducing oxidative damage and promoting neuronal survival, 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol may offer a new approach to treating these debilitating conditions.

Beyond its therapeutic potential, 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol has also been investigated for its use as a research tool. Its unique chemical structure makes it an ideal candidate for studying the interactions between small molecules and biological targets. Researchers have used this compound to explore various biochemical pathways and gain insights into the mechanisms underlying disease processes.

The synthesis of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol has been optimized using modern synthetic techniques, ensuring high yields and purity. This has facilitated its availability for both research and pharmaceutical applications. The compound is typically synthesized through a multi-step process involving the reaction of 2,6-dimethylphenol with an appropriate epoxide followed by amination. The resulting product is then purified using chromatographic techniques to ensure its high purity.

In conclusion, 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol (CAS No. 540760-61-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into its therapeutic potential. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound may play a significant role in the development of novel treatments for various diseases.